![molecular formula C10H10BrClN2O B1378185 (2-(3-Bromophenyl)oxazol-4-yl)methanamine hydrochloride CAS No. 1187933-53-4](/img/structure/B1378185.png)
(2-(3-Bromophenyl)oxazol-4-yl)methanamine hydrochloride
Overview
Description
“(2-(3-Bromophenyl)oxazol-4-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C10H10BrClN2O . It is used in laboratory chemicals and the manufacture of chemical compounds .
Molecular Structure Analysis
The molecular structure of this compound includes a five-membered oxazoline ring attached to a bromophenyl group . The average mass of the compound is 289.556 Da, and the monoisotopic mass is 287.966492 Da .Physical and Chemical Properties Analysis
The compound has a molecular weight of 289.56 . Other physical and chemical properties such as boiling point, melting point, and solubility are not specified in the available resources.Scientific Research Applications
1. Neurokinin-1 Receptor Antagonism
A compound structurally related to (2-(3-Bromophenyl)oxazol-4-yl)methanamine hydrochloride, 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride, has been identified as a high affinity, orally active neurokinin-1 receptor antagonist. It exhibits potential efficacy in preclinical tests related to clinical depression and emesis, demonstrating the relevance of structurally similar compounds in neuroscience and pharmacology (Harrison et al., 2001).
2. Catalytic Application in Transfer Hydrogenation Reactions
(4-Phenylquinazolin-2-yl)methanamine, a compound related to the chemical of interest, was synthesized and used to form N-heterocyclic ruthenium(II) complexes. These complexes demonstrated excellent catalytic activity in transfer hydrogenation reactions of acetophenone derivatives, showcasing the potential application of similar compounds in synthetic and industrial chemistry (Karabuğa et al., 2015).
3. Nonlinear Optical Properties
Schiff bases with halogens and triazole moieties, structurally related to this compound, have been synthesized and investigated for their nonlinear optical (NLO) properties. This research is crucial for developing materials for optical technologies, highlighting the significance of related compounds in the field of material science and photonics (Maza et al., 2020).
4. Synthetic Methodologies
A novel synthetic approach towards benzofuran-2-yl-methanamine and indol-2-yl-methanamine derivatives was developed, starting from ortho-methoxy and ortho-nitro substituted phenylacetic acids. This methodology could be relevant for the synthesis of compounds structurally similar to this compound, offering new pathways in synthetic organic chemistry (Schlosser et al., 2015).
Safety and Hazards
Mechanism of Action
Mode of Action:
The exact mode of action remains elusive, but we can speculate based on related oxazole derivatives. Oxazoles, including this compound, often exhibit diverse biological activities due to their substitution patterns. These activities can include antimicrobial, anticancer, anti-inflammatory, antidiabetic, and antioxidant effects . It’s plausible that the compound interacts with cellular pathways or signaling cascades, leading to changes in cellular behavior.
Properties
IUPAC Name |
[2-(3-bromophenyl)-1,3-oxazol-4-yl]methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2O.ClH/c11-8-3-1-2-7(4-8)10-13-9(5-12)6-14-10;/h1-4,6H,5,12H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTDBTRHDVWGXOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C2=NC(=CO2)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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